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Compound of Interest

Compound Name: 1-Tetralone

Cat. No.: B7766929

CAS Number: 529-34-0

This technical guide provides an in-depth overview of 1-Tetralone, a versatile bicyclic aromatic
ketone utilized as a key starting material and intermediate in the synthesis of various
agricultural and pharmaceutical agents.[1] This document is intended for researchers,
scientists, and professionals in the field of drug development and chemical synthesis.

Chemical and Physical Properties

1-Tetralone, also known as 3,4-dihydronaphthalen-1(2H)-one, is a colorless to light yellow
liquid with a faint odor.[1][2] It is a derivative of tetralin, which is a hydrogenated form of
naphthalene.[2] Key physical and chemical properties are summarized in the table below for
easy reference.
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Property Value Reference

Molecular Formula C10H100 [1112113114]

Molar Mass 146.19 g/mol [LI[41[516][7]
Colorless to yellow or amber

Appearance o [1112][5]
liquid

Melting Point 2-8 °C [11[3114115]
255-257 °C at 760 mmHg;

Boiling Point 113-116 °C at 8 hPa; 127 °C at  [1][2][3][4][5]
13 mmHg

Density 1.099 g/cm3 at 25 °C [11[3114]

Flash Point >110 °C [21[5][8]

Solubility in Water Insoluble [1][2][5]

Solubility in Organic Solvents Soluble [1]

Vapor Pressure

2.7 Paat 20 °C; 0.02 mmHg at
20 °C

[1](8]

Refractive Index (n_D)

1.5672 at 20 °C

[1]5]

Safety and Hazard Information

1-Tetralone is classified as harmful if swallowed.[5][7][9] Appropriate personal protective

equipment (PPE), including gloves, safety glasses, and a lab coat, should be worn when

handling this chemical.[9] Work should be conducted in a well-ventilated area or under a

chemical fume hood.[8][9]

~HS H | Classificati

Hazard Class

Category

Hazard Statement

Acute Toxicity, Oral

4

H302: Harmful if swallowed

GHS Pictogram:
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lsalt text

Signal Word:Warning[1][3][5][9]

Precautionary Statements:[1][5][7][9][10]

P264: Wash skin thoroughly after handling.

P270: Do not eat, drink or smoke when using this product.

P301 + P317: IF SWALLOWED: Get medical help.

P330: Rinse mouth.

P501: Dispose of contents/container to an approved waste disposal plant.

icoloaical

Test Species Route Value

2192 mg/kg body
weight

LD50 Rabbit Dermal

LD50 Rat Oral 888 mg/kg

Note on Experimental Protocols: The provided toxicological data is based on cited literature.
Detailed experimental protocols for the determination of these values are not publicly available
in the referenced safety data sheets. For comprehensive toxicological studies, consulting
primary research articles is recommended.

Reactivity and Stability

1-Tetralone is stable under normal laboratory conditions.[2][8][11] It is incompatible with strong
oxidizing agents and strong reducing agents.[8][12] The methylene group alpha to the ketone is
particularly reactive and can participate in various chemical reactions.[1]

Synthetic Applications
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1-Tetralone serves as a versatile precursor in organic synthesis. Its chemical structure allows
for a variety of transformations, making it a valuable building block for more complex

molecules, including pharmaceuticals and agrochemicals.

A generalized workflow for the synthetic utility of 1-Tetralone is depicted below. This diagram
illustrates how the core structure of 1-Tetralone can be modified through various reaction types

to yield diverse chemical entities.

General Synthetic Pathways of 1-Tetralone

Reaction Types Product Classes
Oxidation »| Naphthols
|V
Dehydrogenation
Reduction - Tetralols
. . | —V
e.g., with Ca in NH3
e.g., Pfitzinger reaction g q Ny
1-Tetralone »| Condensation P~ Heterocycles
e.g., with phenyl boronic acid
e.g., with PhMgBr [ ) ) o
Arylation Phenyl-substituted derivatives
™|
Grignard Reaction - 1-Phenylnaphthalene

Click to download full resolution via product page

Caption: Synthetic utility of 1-Tetralone.

Experimental Protocols
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While detailed, step-by-step experimental protocols are beyond the scope of this guide, the
following outlines the general methodologies for key reactions involving 1-Tetralone as
described in the literature.

Reduction to 1-Tetralol

The reduction of 1-Tetralone to 1-tetralol can be achieved with high yield using calcium in
liquid ammonia at low temperatures.[1]

Pfitzinger Reaction

In a Pfitzinger reaction, 1-Tetralone can be reacted with isatin to form 3,4-dihydro-1,2-
benzacridine-5-carboxylic acid, also known as tetrofan.[1]

Grignard Reaction

A Grignard reaction of 1-Tetralone with phenylmagnesium bromide results in the formation of a
tertiary alcohol.[1] Subsequent treatment with acetic anhydride and dehydration with elemental
sulfur can yield 1-phenylnaphthalene.[1]

Ruthenium-Catalyzed Arylation

The arylation of 1-Tetralone at the 8-position can be accomplished using a ruthenium(ll)
catalyst with a phenyl boronic acid neopentyl glycol ester, yielding 8-phenyl-1-tetralone.[1]

The logical workflow for a typical chemical synthesis experiment starting from 1-Tetralone is
illustrated in the following diagram.
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General Experimental Workflow for 1-Tetralone Synthesis

Reaction Setup:
- 1-Tetralone
- Reagents
- Solvent
- Inert Atmosphere (if needed)

Y

Reaction Execution:
- Temperature Control
- Stirring
- Monitoring (TLC, GC-MS, etc.)

Y

Aqueous Workup:
- Quenching
- Extraction
- Washing

Y
Purification:
- Distillation, or
- Column Chromatography

Y

Product Characterization:
- NMR
-IR
- Mass Spectrometry

Click to download full resolution via product page

Caption: A typical chemical synthesis workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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